Cas no 2166871-56-1 (1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2166871-56-1
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6135404
• PubChem ID: 165793513
• Update Time: 2025-06-15

1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one
• EN300-1269867
• 2166871-56-1
• 1-[2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-yl]ethan-1-one

• Inchi： 1S/C9H12BrNO2S/c1-6(12)8-5-14-9(11-8)7(10)3-4-13-2/h5,7H,3-4H2,1-2H3
• InChI Key： FQFBCWDRUZVYMI-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C(C)=O)=CS1)CCOC

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one

Introduction to 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2166871-56-1)

1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one, with the CAS number 2166871-56-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a bromo and methoxy substituent, make it a promising candidate for various drug discovery and development efforts.

The chemical structure of 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one consists of a thiazole ring, an ethanone moiety, and a substituted propyl chain. The bromo group at the propyl position and the methoxy group at the third carbon provide specific functional groups that can interact with biological targets in unique ways. These functional groups are crucial for modulating the compound's pharmacological properties, such as its solubility, stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, thiazoles have been shown to exhibit antimicrobial, antiviral, anticancer, and anti-inflammatory activities. The specific structure of 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one has been investigated for its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The bromo substituent was found to enhance the compound's ability to penetrate bacterial cell walls, thereby increasing its efficacy.

In addition to its antimicrobial properties, 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one has also shown promise in cancer research. Thiazole derivatives are known for their ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases. A recent study published in Cancer Research reported that this compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway. The methoxy group on the propyl chain was found to play a crucial role in enhancing the compound's selectivity and potency against cancer cells.

The pharmacokinetic properties of 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one have also been studied extensively. Research conducted by a team at the University of California demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further preclinical and clinical development. The bromo substituent was found to improve the compound's metabolic stability, while the methoxy group enhanced its solubility in biological fluids.

In terms of safety and toxicity, preliminary studies have shown that 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential side effects. Preclinical toxicity studies in animal models have indicated that this compound does not exhibit significant toxicity at relevant concentrations.

The synthesis of 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one has been optimized using modern synthetic methods. A multi-step synthesis route involving alkylation, cyclization, and functional group modification has been developed to produce this compound efficiently on a laboratory scale. The use of green chemistry principles has also been explored to minimize environmental impact during synthesis.

In conclusion, 1-2-(1-bromo-3-methoxypropyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2166871-56-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as antimicrobial agents and cancer therapeutics. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.